Cas no 944111-39-1 (2-(Methylsulfinyl)pyrimidine)

• Product Name: 2-(Methylsulfinyl)pyrimidine
• CAS No: 944111-39-1
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• CID: 4817747
• Update Time: 2023-08-19

2-(Methylsulfinyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(METHYLSULFINYL)PYRIMIDINE
• 2-methylsulfinylpyrimidine
• Pyrimidine, 2-(methylsulfinyl)-
• (R)-2-(Methylsulfinyl)pyrimidine
• (S)-2-(Methylsulfinyl)pyrimidine
• methanesulfinyl-pyrimidine
• 2-METHANESULFINYLPYRIMIDINE
• Methyl(pyrimidine-2-yl) sulfoxide
• AK671147
• 2-(Methylsulfinyl)pyrimidine

• Inchi： 1S/C5H6N2OS/c1-9(8)5-6-3-2-4-7-5/h2-4H,1H3
• InChI Key： LWMNQZSYAOWVPE-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: -0.3
• Topological Polar Surface Area: 62.1